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Dubai, UAE - The International Center for Biosaline Agriculture (ICBA) has been at the

forefront of developing and promoting agricultural technologies tailored for marginal

environments characterized by salinity, water scarcity, and drought. This guide provides a

comparative overview of the performance of several key ICBA innovations against

conventional agricultural practices in various regions, supported by available experimental

data. The focus is on salt-tolerant crops and water-efficient irrigation techniques that offer

promising solutions for enhancing food security in some of the world's most challenging farming

landscapes.

Quinoa Cultivation in the United Arab Emirates: A
Viable Alternative to Traditional Cereal Crops
ICBA has extensively researched and promoted quinoa as a salt-tolerant and nutritious crop

for the marginal lands of the United Arab Emirates (UAE). Field trials have demonstrated the

high-yield potential of ICBA-developed quinoa varieties even when irrigated with saline water.
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Crop/Variety
Region/Countr
y

Salinity of
Irrigation
Water (dS/m)

Average Yield
(tonnes/ha)

Source(s)

ICBA-Q5

(Quinoa)
UAE (Ghayathi) 14-15 7.5 [1][2]

ICBA Quinoa

Lines (average)
UAE (Al Dhaid) 2.3 5.4 [2]

ICBA Quinoa

Lines (average)

UAE

(Hamraniah)
4.5 4.0 [2]

ICBA Quinoa

Lines (average)
UAE (Dibba) 6.1 1.9 [2]

Traditional

Wheat
UAE

Not specified

(generally

requires fresh

water)

2.5 - 4.0

Traditional

Barley
UAE Up to 8 1.5 - 3.0

Experimental Protocol: ICBA Quinoa Yield Trials in the UAE

The performance of ICBA's quinoa lines was evaluated in field trials conducted across different

locations in the UAE, representing a range of agro-ecological conditions.

Experimental Design: Randomized Complete Block Design (RCBD) with three replications.

Plot Size: Varied by location, but typically consisted of multiple rows of a specified length.

Planting Density: Maintained at a standard distance between rows (e.g., 50 cm) and

between plants within a row (e.g., 25 cm).[2]

Irrigation: Drip irrigation was used to apply water of varying salinity levels, representative of

the groundwater available in each location.
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Fertilization: Standard fertilizer applications were administered to all plots to ensure nutrient

availability was not a limiting factor.

Data Collection: Key parameters recorded included plant height, days to flowering and

maturity, seed yield, and biomass.

Statistical Analysis: Analysis of variance (ANOVA) was used to determine the statistical

significance of differences in yield and other parameters among the tested quinoa lines and

across different locations.

Logical Relationship: Factors Influencing Quinoa Yield in Marginal Environments
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Caption: Factors influencing quinoa yield in marginal environments.

Pearl Millet in Sub-Saharan Africa: Enhancing
Resilience and Productivity
In the arid and semi-arid regions of Sub-Saharan Africa, particularly the Sahel, pearl millet is a

staple food crop. ICBA and its partners have worked on developing and introducing high-
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yielding, drought-tolerant, and disease-resistant pearl millet varieties to improve food security

for smallholder farmers.

Data Presentation: Pearl Millet Yield Comparison in the Sahel

Variety
Region/Countr
y

Yield
(tonnes/ha)

Key
Characteristic
s

Source(s)

ICBA-developed

varieties

(general)

Sub-Saharan

Africa

2.0 - 2.5

(improved

conditions)

Drought-tolerant,

disease-resistant

Sosat-C88

(Improved)
West Africa 1.5 - 2.5

High-yielding,

stable across

environments

[3][4]

ICMV IS 89305

(Improved)
West Africa 1.8 - 2.8

High-yielding,

responds well to

favorable

conditions

[3][4]

Malgorou (Local

Landrace)
Niger (Sahel)

up to 8.57

(forage)

Long duration,

high forage yield
[2][5][6]

Somno Damari

(Local Landrace)
Niger (Sahel) 2.19 (grain)

High grain yield

at higher planting

density

[6]

Traditional

Varieties

(average)

Sahel 0.5 - 1.0

Adapted to local

conditions, but

lower yield

potential

Experimental Protocol: Pearl Millet Variety Trials in the Sahel

Multi-location trials are crucial for evaluating the performance and stability of new pearl millet

varieties across the diverse environments of the Sahel.
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Experimental Design: Typically a Randomized Complete Block Design (RCBD) with multiple

replications.[3]

Treatments: A range of improved and local pearl millet varieties are grown under both rainfed

and, where possible, irrigated conditions.

Plot Management: Standard agronomic practices, including recommended fertilizer

application and pest control measures, are followed.

Data Collection: Data is collected on grain yield, forage (biomass) yield, time to maturity,

plant height, and incidence of diseases such as downy mildew.[3]

Analysis: Statistical analysis is used to compare the performance of different varieties and to

assess their stability across different environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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